Cas no 43004-93-9 (N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide)

• Product Name: N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide
• CAS No: 43004-93-9
• MF: C₈H₅FN₄
• MW: 176.150503873825
• CID: 928651
• PubChem ID: 21561688
• Update Time: 2025-04-19

N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

• Cyanamide, (5-fluoro-1H-benzimidazol-2-yl)- (9CI)
• 43004-93-9
• Cyanamide,(5-fluoro-1H-benzimidazol-2-yl)-(9ci)
• N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide
• SCHEMBL11784560

• Inchi： 1S/C8H5FN4/c9-5-1-2-6-7(3-5)13-8(12-6)11-4-10/h1-3H,(H2,11,12,13)
• InChI Key： HMRITOJKYUMKJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(NC#N)=N2

Computed Properties

• Exact Mass: 176.04982434g/mol
• Monoisotopic Mass: 176.04982434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.5Ų